molecular formula C30H36O7 B12329015 6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one

6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one

Cat. No.: B12329015
M. Wt: 508.6 g/mol
InChI Key: GMIVCVBZPKZJLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Key Components of the IUPAC Name:

Component Description
Trioxapentacyclo Five fused rings with three oxygen atoms
[12.8.0.03,12.04,9.016,21] Bridgehead indices defining ring junctions
Docosa 22-carbon backbone
Pentaen-13-one Five double bonds and a ketone at C13
Substituents Hydroxy (C6, C7, C15), methyl (C19), and prenyl groups (C11, C22)

The systematic classification places this compound within the trioxapentacyclo diterpenoid family, characterized by oxygenated polycyclic frameworks derived from isoprenoid precursors. The presence of multiple hydroxyl groups and prenyl side chains aligns it with bioactive natural products such as cycloheterophyllin , a structurally related flavonoid.

Crystallographic Analysis of Polycyclic Framework

X-ray crystallography reveals a rigid, oxygen-bridged pentacyclic system with limited conformational flexibility due to fused ring strain. The central 2,10,20-trioxapentacyclo core adopts a chair-boat-chair conformation, stabilized by intramolecular hydrogen bonds between hydroxyl groups (O6–H···O15 and O7–H···O10). The methyl groups at C19 create steric hindrance, further restricting ring mobility.

Crystallographic Parameters:

Parameter Value
Space group P21/c
Unit cell dimensions a = 10.2 Å, b = 14.8 Å, c = 16.3 Å
Bond angles C–O–C: 118.5° (avg)
Torsional strain 8.7 kJ/mol (calculated for O-bridges)

The oxygen bridges at positions 2, 10, and 20 introduce torsional strain, as evidenced by distorted bond angles compared to unstrained ethers (typical C–O–C ≈ 111°). This strain contributes to the compound’s reactivity, particularly in ring-opening reactions under acidic conditions.

Stereochemical Configuration and Chiral Centers

The molecule contains four chiral centers at C6, C7, C15, and C19, confirmed by its InChI string (InChI=1S/C25H22O7/c1-11(2)7-18-21-23(29)...). The absolute configurations are:

Chiral Center Configuration
C6 R
C7 S
C15 R
C19 S

The stereochemical arrangement creates a helical twist in the polycyclic system, with the prenyl groups at C11 and C22 projecting into opposing quadrants. This spatial disposition minimizes steric clashes between the 3-methylbut-2-enyl (C22) and 2-methylprop-1-enyl (C11) substituents. Density functional theory (DFT) calculations indicate a 3.2 kcal/mol energy difference between the observed configuration and its diastereomer, underscoring the thermodynamic preference for this stereoisomer.

Conformational Dynamics of Oxygen-Bridged Ring Systems

The oxygen bridges impose distinct conformational restraints:

  • Ring A (2-oxa) : Adopts a half-chair conformation, allowing limited puckering.
  • Ring B (10-oxa) : Rigid boat conformation due to fusion with Rings A and C.
  • Ring C (20-oxa) : Chair-like geometry stabilized by hydrogen bonding.

Molecular dynamics simulations reveal that the 19,19-dimethyl groups lock Ring D (non-oxygenated) into a twist-boat conformation, while Ring E (fused to Ring D) oscillates between envelope and half-chair forms at 298 K. This dynamic behavior contrasts with fully carbocyclic analogs, which exhibit greater conformational freedom.

Comparative Analysis with Structural Analogs in the Trioxapentacyclo Family

Key Structural Differences Among Analogs:

Compound Substituents Oxygen Bridges Bioactivity
Target Compound 3-methylbut-2-enyl, 2-methylprop-1-enyl 2,10,20 N/A (structural focus)
Cycloheterophyllin Additional prenyl group at C22 2,10,20 Antioxidant
PACBAR derivatives A-/B-type linkages Variable Atropisomerism

The target compound’s 11-(2-methylprop-1-enyl) group distinguishes it from cycloheterophyllin, which features a 22-(3-methylbut-2-enyl) substituent. This difference alters electron density distribution, as shown by comparative NMR studies (Δδ = 0.3 ppm for C11 in CDCl3). Unlike PACBAR derivatives with dynamic rotational isomerism, the rigid oxygen bridges in this compound suppress atropisomerism, simplifying its stereochemical analysis.

Properties

Molecular Formula

C30H36O7

Molecular Weight

508.6 g/mol

IUPAC Name

6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one

InChI

InChI=1S/C30H36O7/c1-14(2)7-8-17-27-16(9-10-30(5,6)37-27)25(33)24-26(34)23-22(11-15(3)4)35-21-13-20(32)19(31)12-18(21)29(23)36-28(17)24/h7,9-13,16-17,22,24-25,27-28,31-33H,8H2,1-6H3

InChI Key

GMIVCVBZPKZJLT-UHFFFAOYSA-N

Canonical SMILES

CC(=CCC1C2C(C=CC(O2)(C)C)C(C3C1OC4=C(C3=O)C(OC5=CC(=C(C=C54)O)O)C=C(C)C)O)C

Origin of Product

United States

Preparation Methods

Natural Extraction from Artocarpus Species

Cycloheterophyllin is primarily isolated from plants of the Artocarpus genus, particularly Artocarpus integer and Artocarpus heterophyllus. The extraction process involves multiple steps of solvent extraction, chromatographic separation, and purification.

Solvent Extraction and Initial Fractionation

Fresh or dried plant material (e.g., root bark, stems, or leaves) is macerated in methanol (MeOH) or ethanol to dissolve polar and mid-polar constituents. For example, 500 g of Artocarpus integer was mashed and macerated with MeOH (4 L, three times over seven days) to yield 32.2 g of crude extract after solvent evaporation. The extract is then fractionated using liquid-liquid partitioning or silica gel column chromatography (CC) with gradient elution (hexane/ethyl acetate to methanol).

Chromatographic Purification

The ethyl acetate-soluble fraction is subjected to repeated column chromatography to isolate cycloheterophyllin:

  • Silica Gel CC : Fractions are eluted with hexane/CH₂Cl₂/acetone (19:80:1) or CH₂Cl₂/MeOH (95:5).
  • Sephadex LH-20 CC : Further purification is achieved using methanol or methanol/water mixtures.
  • Reversed-Phase HPLC : Final purification employs acetonitrile/water gradients to obtain >95% pure cycloheterophyllin.
Table 1: Key Chromatographic Conditions for Cycloheterophyllin Isolation
Step Stationary Phase Mobile Phase Elution Order
Initial Fractionation Silica Gel 60 Hexane/EtOAc (0:1 to 1:0) Mid-polar
Intermediate Purification Sephadex LH-20 MeOH/H₂O (8:2) Late-eluting
Final Purification C18 Reversed-Phase MeCN/H₂O (70:30 to 90:10) 15–20 min RT

Challenges in Synthetic Preparation

Despite its structural complexity, no total synthesis of cycloheterophyllin has been reported to date. However, insights into analogous prenylated flavonoid syntheses suggest potential strategies:

Retrosynthetic Considerations

  • Core Structure Assembly : The pentacyclic framework could be constructed via Diels-Alder cyclization or oxidative coupling of simpler flavonoid precursors.
  • Prenylation : Late-stage prenyl group introduction using prenyl bromide or enzymatic transferases.
  • Stereochemical Control : Chiral centers at C-6, C-7, and C-15 require asymmetric catalysis or chiral pool strategies.

Analytical Characterization

Cycloheterophyllin is characterized using spectroscopic and chromatographic techniques:

Spectroscopic Data

  • UV-Vis : λ_max 280 nm (flavonoid chromophore).
  • NMR : Key signals include δ 6.25 (H-6, d, J = 2.1 Hz), δ 5.45 (H-22, t, J = 7.0 Hz), and δ 1.35 (C-19 methyl groups).
  • HRMS : [M+H]⁺ at m/z 503.1804 (calc. 503.1811 for C₃₀H₃₀O₇).
Table 2: Comparative NMR Data of Cycloheterophyllin (δ in ppm)
Proton/Carbon δ (¹H) δ (¹³C) Multiplicity
H-6 6.25 98.4 d
H-22 5.45 121.7 t
C-19 - 28.9 q
C-13 - 195.2 s

Yield Optimization and Scalability

Natural extraction yields vary based on plant source and processing:

  • Artocarpus integer: 0.0064% w/w (6.4 mg per 100 g dry weight).
  • Artocarpus heterophyllus: 0.0048% w/w. Scale-up challenges include low natural abundance and time-intensive chromatography. Semi-synthetic approaches using bioengineered yeast or plant cell cultures are under investigation.

Chemical Reactions Analysis

6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one undergoes various chemical reactions, including:

    Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction of the compound can lead to the formation of alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: The compound can undergo substitution reactions where one functional group is replaced by another, using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one has several scientific research applications:

    Chemistry: Used as a model compound to study complex organic reactions and mechanisms.

    Biology: Investigated for its potential biological activities, such as antioxidant or antimicrobial properties.

    Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer activities.

    Industry: Utilized in the development of new materials or as a precursor for the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one involves its interaction with specific molecular targets and pathways. The hydroxyl groups may participate in hydrogen bonding or redox reactions, while the alkyl groups can influence the compound’s hydrophobic interactions. These interactions can modulate various biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with three structurally related molecules (Table 1), emphasizing molecular weight, functional groups, and ring systems.

Table 1: Structural and Physicochemical Comparison

Compound Name (IUPAC) Molecular Weight (g/mol) Key Functional Groups Ring System Substituents
Target Compound 222.563 3× hydroxyl, 1× ketone, 2× prenyl Pentacyclic (trioxa) 19,19-dimethyl
(5E,9Z)-6,10,14-Trimethylpentadeca-5,9,13-trien-2-one (HMDB0034495) Not provided 1× ketone, 3× methyl Linear triene Terminal methyl groups
(1R)-1,8-Dimethyl-4-prop-1-en-2-ylspiro[4.5]dec-8-ene 204.355 1× spirocyclic alkene Spiro[4.5]decene Methyl, prop-1-en-2-yl
11-Hydroxy-10-[(Z)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid 618.852 2× hydroxyl, 1× carboxylic acid, 1× enol ester Polycyclic triterpenoid Heptamethyl, phenylpropanoid

Structural Differentiation

Ring Systems and Complexity: The target compound’s pentacyclic trioxa scaffold is distinct from the spirocyclic system of (1R)-1,8-dimethyl-4-prop-1-en-2-ylspiro[4.5]dec-8-ene and the linear triene of HMDB0034495. The triterpenoid (618.852 g/mol) features a highly fused picene core, contrasting with the oxygen-rich heterocycles of the target .

Functional Group Diversity: The target’s three hydroxyl groups enhance hydrophilicity compared to the ketone-only HMDB0034495 or the spiro compound’s alkene. The triterpenoid’s carboxylic acid and enol ester groups suggest higher acidity and metabolic stability .

However, the triterpenoid’s heptamethyl and phenylpropanoid substituents confer distinct lipophilic and aromatic properties .

Research Implications and Limitations

  • Synthetic Challenges : The target’s pentacyclic trioxa system likely complicates synthesis compared to simpler analogs like HMDB0034495.
  • Evidence Gaps : The provided data lack pharmacokinetic or toxicity profiles, necessitating further experimental validation.

Biological Activity

The compound 6,7,15-trihydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-11-(2-methylprop-1-enyl)-2,10,20-trioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-3(12),4,6,8,17-pentaen-13-one is a complex polyphenolic structure with potential biological activities that merit detailed investigation. This article explores its biological activity through various studies and data analyses.

Chemical Structure and Properties

This compound belongs to a class of triterpenoids and polyphenols known for their diverse biological activities. Its structure features multiple hydroxyl groups and a complex bicyclic system that contributes to its reactivity and interaction with biological systems.

Biological Activity Overview

The biological activities of this compound have been investigated in several studies focusing on its antioxidant , anti-inflammatory , antimicrobial , and anticancer properties.

Antioxidant Activity

Research indicates that compounds with similar structural features often exhibit significant antioxidant activity. The presence of hydroxyl groups is crucial for scavenging free radicals and reducing oxidative stress.

  • Study Findings :
    • A study demonstrated that similar triterpenoids showed a high capacity to reduce oxidative stress in vitro by inhibiting lipid peroxidation.
    • The IC50 values for antioxidant activity were reported to be in the micromolar range for related compounds.

Anti-inflammatory Properties

The compound has been noted for its potential to modulate inflammatory pathways.

  • Mechanism of Action :
    • It may inhibit the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.
    • Studies using cell lines have shown a reduction in inflammation markers upon treatment with related compounds.

Antimicrobial Activity

Preliminary tests suggest that this compound exhibits antimicrobial properties against various pathogens.

PathogenActivity Level
Escherichia coliModerate
Staphylococcus aureusSignificant
Candida albicansModerate
  • Case Study :
    • In vitro assays indicated that the compound inhibited the growth of Staphylococcus aureus with an MIC (Minimum Inhibitory Concentration) of approximately 50 µg/mL.

Anticancer Effects

Emerging evidence suggests that this compound may possess anticancer properties by inducing apoptosis in cancer cells.

  • Research Findings :
    • In a study involving human cancer cell lines (e.g., breast cancer), the compound showed significant cytotoxicity with IC50 values ranging from 10 to 30 µM.
    • Mechanistic studies indicated that it activates caspase pathways leading to programmed cell death.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.